2-(4-Fluorophenyl)-4-(4-nitrobenzyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile

• IUPAC Name: 2-(4-fluorophenyl)-4-[(4-nitrophenyl)methyl]-3,5-dioxo-1,2,4-triazine-6-carbonitrile
• InChI: InChI=1S/C17H10FN5O4/c18-12-3-7-13(8-4-12)22-17(25)21(16(24)15(9-19)20-22)10-11-1-5-14(6-2-11)23(26)27/h1-8H,10H2
• InChI Key: QHQPBBWMRZOKST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C(=O)C(=NN(C2=O)C3=CC=C(C=C3)F)C#N)[N+](=O)[O-]
• Molecular Formula: C17H10FN5O4
• Molecular Weight: 367.29 g/mol

Description

2-(4-Fluorophenyl)-4-(4-nitrobenzyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile is a useful research compound. Its molecular formula is C17H10FN5O4 and its molecular weight is 367.296. The purity is usually 95%.
BenchChem offers high-quality 2-(4-Fluorophenyl)-4-(4-nitrobenzyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-Fluorophenyl)-4-(4-nitrobenzyl)-3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine-6-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Research has demonstrated methods for preparing compounds with similar structural features, focusing on the synthesis of fluorinated and nitro-substituted aromatic nitriles. These methodologies offer insights into the chemical reactivity and potential applications of such compounds in various fields, including materials science and pharmacology (J. Wilshire, 1967).

Application in Material Science

• Compounds with triazine and nitrobenzyl groups have been investigated for their potential in creating insensitive high explosives. The structural features contribute to the stability and detonation characteristics of these materials, making them suitable for safer energetic materials applications (C. Snyder et al., 2017).

Antioxidant Properties

• Novel fluorine-substituted compounds containing triazine moieties have been synthesized and evaluated for their antioxidant properties, showcasing the potential of such structures in developing new antioxidant agents (M. Makki, R. M. Abdel-Rahman, Abdulrahman S. Alharbi, 2018).